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Compound of Interest |

2-(2-Chlorophenoxy)-N-
Compound Name:

ethylethanamine
CAS No.: 915921-75-4
Cat. No.: B1532964

Get Quote

\ J

CAS: 915921-75-4 | Molecular Formula: C10H14CINO | Molecular Weight: 199.68 g/mol [1]

Executive Summary

This technical guide provides an in-depth pharmacological analysis of 2-(2-Chlorophenoxy)-N-
ethylethanamine, a secondary amine derivative of the phenoxyethylamine scaffold.[1] While
direct clinical literature on this specific isomer is limited, its structural homology to established
monoamine modulators allows for a high-confidence predictive profile.[1]

The compound is characterized by an ortho-chlorinated phenoxy ring linked to an N-ethyl
amino group.[1] This structure places it firmly within the pharmacophore class of Monoamine
Oxidase (MAO) Inhibitors and Monoamine Reuptake Inhibitors. Unlike the neurotoxic
haloalkylamines (e.g., DSP-4), this compound lacks the reactive nitrogen mustard moiety,
suggesting a reversible mechanism of action.

Primary Predicted Activity: Reversible inhibition of MAO-A and modulation of the
Norepinephrine Transporter (NET).[1] Secondary Predicted Activity: Sigma-1 receptor affinity
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and local anesthetic properties (Na+ channel blockade).[1]

Chemical Structure & Properties[1][2][3][4][5][6][7]
[8]

Structural Analysis

The molecule consists of three distinct pharmacophoric domains:

 Lipophilic Aryl Head: A 2-chlorophenyl group.[1][2][3] The ortho-chlorine provides steric bulk
and lipophilicity, potentially protecting the ether linkage from rapid metabolic cleavage while
enhancing hydrophobic pocket binding.

o Flexible Linker: An ethoxy ether bridge (-O-CH2-CHz-).[1] This separates the aromatic ring
from the amine by approximately 3-4 A, a critical distance for biogenic amine mimicry.

o Basic Amine Tail: A secondary N-ethyl amine.[1] The N-ethyl substitution increases
lipophilicity (LogP) compared to the primary amine, facilitating Blood-Brain Barrier (BBB)
penetration and altering selectivity toward transporter proteins over enzymes.

Physicochemical Profile (Calculated)
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Property Value Implication

High CNS penetration
LogP ~25-28 potential; lipophilic enough for
membrane intercalation.[1]

Predominantly protonated
pKa ~9.5 (cationic) at physiological pH
(7.4).

Critical for receptor anchoring

H-Bond Donors 1 (NH
(NF) (e.g., Asp residue in GPCRS).

Facilitates interaction with
H-Bond Acceptors 2(0O,N) serine/threonine residues in

binding pockets.

High conformational flexibility,
Rotatable Bonds 4 allowing adaptation to multiple

binding sites.

Pharmacological Hypotheses & Mechanism of
Action[9]

Mechanism 1: Monoamine Oxidase (MAO) Inhibition

The primary amine analog, 2-(4-chlorophenoxy)ethylamine, is a documented inhibitor of MAO-
A (Ki = 14 pM). The ortho-chloro substitution in the target compound is expected to maintain

this activity, potentially enhancing selectivity for MAO-A due to the specific steric constraints of

the enzyme's active site.[1]

o Pathway: The amine group coordinates with the FAD cofactor or the "aromatic cage" within
the enzyme, preventing the oxidative deamination of serotonin and norepinephrine.

o Selectivity: The N-ethyl group often reduces potency at MAO active sites compared to
primary amines (which are better substrates), suggesting this compound may act as a
competitive inhibitor rather than a substrate.
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Mechanism 2: Norepinephrine Reuptake Inhibition (NRI)

The phenoxyethylamine scaffold is a structural fragment of potent SNRIs like Atomoxetine and
Nisoxetine (which are phenoxypropylamines).

o Hypothesis: The shortened ethyl linker (vs. propyl) typically reduces affinity for the
transporter; however, the ortho-chlorine and N-ethyl group may compensate by interacting
with the hydrophobic S1/S2 pockets of the Norepinephrine Transporter (NET).

o Result: Potential elevation of synaptic norepinephrine levels, leading to sympathomimetic
effects without direct adrenergic receptor agonism.

Safety Distinction: Non-Neurotoxic

It is crucial to distinguish this compound from DSP-4 (N-(2-chloroethyl)-N-ethyl-2-
bromobenzylamine).[1]

o DSP-4: Contains a 2-chloroethyl group on the nitrogen, forming a reactive aziridinium ion
that irreversibly alkylates NET.[1]

o Target Compound: The chlorine is on the phenyl ring. It cannot form an aziridinium ion.[1]
Therefore, it is not an irreversible alkylating neurotoxin.

Visualization: SAR & Signaling Logic

The following diagram illustrates the Structure-Activity Relationship (SAR) logic deriving the
potential activity of 2-(2-Chlorophenoxy)-N-ethylethanamine.
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Caption: SAR Logic Flowchart deriving predicted biological targets based on structural motifs.

Experimental Protocols

To validate the predicted activity, the following standardized protocols are recommended.

Experiment A: In Vitro MAO Inhibition Assay

Objective: Determine the IC50 of the compound against human recombinant MAO-A and MAO-
B.[1]

Reagents:
e Recombinant human MAO-A and MAO-B expressed in baculovirus.[1]
o Substrate: Kynuramine (non-fluorescent)

4-Hydroxyquinoline (fluorescent).[1]

o Reference Inhibitors: Clorgyline (MAO-A), Deprenyl (MAO-B).[1]
Protocol:

o Preparation: Dissolve 2-(2-Chlorophenoxy)-N-ethylethanamine in DMSO to create a 10
mM stock. Serial dilute to range 1 nM — 100 pM.[1]
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e Incubation: Incubate enzyme (5 pg/mL) with test compound in phosphate buffer (pH 7.4) for
15 minutes at 37°C.

e Reaction: Add Kynuramine (50 pM final). Incubate for 20 minutes.
e Termination: Stop reaction with 2N NaOH.
o Detection: Measure fluorescence (Ex 310 nm / Em 400 nm).

e Analysis: Plot % Inhibition vs. Log[Concentration] to determine 1C50.

Experiment B: Synaptosomal Uptake Assay
(NET/SERTI/DAT)

Objective: Assess the compound's ability to inhibit the reuptake of monoamines.[4]
Protocol:

» Tissue Prep: Homogenize rat cortical tissue (for NET/SERT) or striatal tissue (for DAT) in
0.32 M sucrose. Centrifuge to isolate synaptosomes.[1]

 Incubation: Pre-incubate synaptosomes with test compound (10 nM — 10 uM) for 10 min at
37°C.

o Uptake: Add radiolabeled neurotransmitter (
NE,
S5-HT, or
DA). Incubate for 5 min.

« Filtration: Rapidly filter through GF/B glass fiber filters to trap synaptosomes. Wash 3x with
ice-cold buffer.[1]

» Quantification: Measure retained radioactivity via liquid scintillation counting.

¢ Controls: Use Desipramine (NET), Fluoxetine (SERT), and GBR-12909 (DAT) as positive
controls.
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Synthesis & Purification Guide

For research applications, high purity (>98%) is required to avoid artifacts from primary amine
contaminants.

Synthetic Route (Reductive Amination):

Precursor: 2-(2-Chlorophenoxy)acetaldehyde.[1]

Reagent: Ethylamine (in excess), NaBHsCN (Sodium cyanoborohydride).

Conditions: Methanol, pH 6 (acetic acid), 0°C to RT.

Workup: Basify to pH 12, extract with DCM, conversion to HCI salt using ethereal HCI.
Purification Check:

e 1H NMR (CDCI3): Verify the ethyl triplet (~1.1 ppm) and quartet (~2.7 ppm), and the
characteristic phenoxy-methylene triplet (~4.1 ppm).

o HPLC: Ensure absence of the primary amine (de-ethylated) metabolite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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